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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: 6-Azidotetrazolo[1,5-b]pyridazine is a high-nitrogen content energetic material

and poses a significant explosion hazard. Extreme caution, including the use of blast shields

and adherence to strict safety protocols, is mandatory when handling this compound.[1][2]

Introduction
6-Azidotetrazolo[1,5-b]pyridazine is a heterocyclic compound with an exceptionally high

nitrogen content (N/C ratio of 2).[1] This characteristic makes it a subject of interest in the field

of energetic materials. Its structure features a fused tetrazole and pyridazine ring system with

an azido substituent. The compound exists predominantly in the thermodynamically stable

tetrazolo tautomeric form. This document provides a summary of the available spectroscopic

data, a detailed synthesis protocol, and critical safety information. Due to the hazardous nature

of this compound, comprehensive spectroscopic characterization data is not widely available in

published literature.

Spectroscopic Data
Detailed NMR and IR spectroscopic data with peak assignments for 6-Azidotetrazolo[1,5-
b]pyridazine are not readily available in the reviewed literature. However, mass spectrometry

data has been reported.

Mass Spectrometry
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The mass spectrum of 6-Azidotetrazolo[1,5-b]pyridazine shows a molecular ion peak

corresponding to its molecular weight. The fragmentation pattern provides insights into the

structure of the molecule.

Technique Parameter Value

Mass Spectrometry Molecular Formula C4H2N8

Molecular Weight 162.11 g/mol

Molecular Ion (M+) m/z 162

A detailed list of fragment ions and their relative intensities would be required for a full analysis,

but is not consistently reported across sources.

Experimental Protocols
The synthesis of 6-Azidotetrazolo[1,5-b]pyridazine is typically achieved through the reaction

of a di-substituted pyridazine with an azide salt. The following protocol is based on published

literature and should only be attempted by experienced chemists with appropriate safety

measures in place.[1]

Synthesis of 6-Azidotetrazolo[1,5-b]pyridazine
Materials:

3,6-dichloropyridazine

Sodium azide (NaN3)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Water

Magnesium sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Brine solution
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Procedure:

Reaction Setup: Behind a blast shield, combine 3,6-dichloropyridazine (1.0 equivalent) and

sodium azide (5.0 equivalents) in DMSO.

Heating: Heat the reaction mixture to 60°C for 6 hours.

Workup:

Cool the reaction mixture to room temperature.

Dilute the mixture with a large volume of water.

Extract the aqueous layer three times with ethyl acetate.

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent.

Isolation:

Concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: The

crude product is an oily solid and is highly unstable.

The crude material should be handled with extreme care and can be purified by

chromatography, although this increases the risk of detonation.[1]

A safer alternative involves the in-situ conversion of the hazardous product to the more stable

6-hydroxytetrazolo[1,5-b]pyridazine by adding sodium hydroxide and heating.[1][2]

Visualizations
Synthesis Workflow
The following diagram illustrates the synthetic pathway for 6-Azidotetrazolo[1,5-b]pyridazine.
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3,6-Dichloropyridazine

DMSO, 60°C

Sodium Azide (NaN3)

Crude 6-Azidotetrazolo[1,5-b]pyridazine
SNAr & Azide-Tetrazole Isomerization

Purified Product
Purification (High Risk)

6-Hydroxytetrazolo[1,5-b]pyridazine (via in-situ hydrolysis)
In-situ Hydrolysis (Safer Alternative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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